Cas no 1806725-80-3 (6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a highly functionalized structure, featuring both trifluoromethoxy and trifluoromethyl substituents. This compound is valued for its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Negishi couplings. The presence of iodine at the 6-position makes it a versatile intermediate for further derivatization in pharmaceutical and agrochemical synthesis. Its stability under various reaction conditions and compatibility with organometallic catalysts contribute to its utility in constructing complex heterocyclic frameworks. The trifluoromethyl and trifluoromethoxy groups also impart lipophilicity, potentially improving bioavailability in drug development applications.

6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine structure

1806725-80-3 structure

Product Name:6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

CAS No:1806725-80-3

MF:C₈H₄F₆INO

MW:371.018355369568

CID:4814366

Update Time:2025-06-10

6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
- Inchi： 1S/C8H4F6INO/c1-3-4(7(9,10)11)2-5(15)16-6(3)17-8(12,13)14/h2H,1H3
- InChI Key： OJZAHVWFEBDCKP-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)(F)F)=C(C)C(=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 268
XLogP3: 4.3
Topological Polar Surface Area: 22.1

6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029091973-1g	6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine	1806725-80-3	97%	1g	$1,534.70	2022-03-31

6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Related Literature

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Additional information on 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806725-80-3)

6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806725-80-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivatives family, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups, which enhance its reactivity and applicability in various synthetic pathways. The presence of an iodo substituent further expands its utility in cross-coupling reactions, making it a valuable intermediate in modern organic chemistry.

In recent years, the demand for fluorinated pyridine compounds like 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has surged due to their exceptional bioavailability and metabolic stability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated molecules often exhibit improved binding affinity and target selectivity. This aligns with the growing trend of precision medicine and the search for next-generation therapeutics. Additionally, its structural features make it a candidate for crop protection chemicals, addressing global concerns about sustainable agriculture and pest resistance.

The synthesis of 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves advanced halogenation and fluorination techniques, which are critical topics in contemporary green chemistry discussions. With increasing emphasis on environmentally friendly processes, chemists are exploring catalytic methods to optimize the production of such compounds while minimizing waste. This resonates with the broader industry shift toward sustainable synthesis and carbon footprint reduction, which are frequently searched topics in scientific databases and AI-driven research tools.

From a commercial perspective, 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is often sought after by fine chemical suppliers and contract research organizations (CROs). Its CAS No. 1806725-80-3 serves as a unique identifier in chemical inventories and regulatory compliance documentation, ensuring traceability and safety in handling. The compound's stability under standard conditions and compatibility with common organic solvents further enhance its practicality for laboratory and industrial use.

Looking ahead, the versatility of 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine positions it as a key player in emerging technologies such as molecular imaging and functional materials. Its iodine moiety, for instance, could be leveraged in radiolabeling applications, a hot topic in diagnostic imaging research. Furthermore, its electron-withdrawing properties make it a candidate for organic electronics, aligning with the rising interest in flexible electronics and optoelectronic devices.

In summary, 6-Iodo-3-methyl-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806725-80-3) represents a multifaceted compound with broad implications across scientific and industrial domains. Its unique structural attributes, combined with the evolving needs of life sciences and advanced materials, ensure its continued relevance in cutting-edge research and development. As the scientific community prioritizes innovation and sustainability, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.